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Compound of Interest

Compound Name: Denudanolide A

Cat. No.: B602824

For Researchers, Scientists, and Drug Development Professionals

Abstract

Denudanolide A, a naturally occurring compound, has garnered interest within the scientific
community. This document provides a detailed overview of its chemical identity, including its
CAS number and IUPAC name. It is intended to serve as a foundational resource for
researchers and professionals engaged in the fields of natural product chemistry,
pharmacology, and drug development.

Chemical Identification

A precise understanding of a compound's chemical identity is paramount for any scientific
investigation. The following table summarizes the key identifiers for Denudanolide A.

Identifier Value Citation

CAS Number 288259-72-3 [1][2]

(1S,4S,6S,8R,9R,12S,13S,16
R)-6,9-dihydroxy-7,7-dimethyl-
IUPAC Name 17-methylidene-3,10-
dioxatricyclo[12.4.0.0%,%.08,13]o
ctadecan-18-one
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Note: The IUPAC name is based on the chemical structure and nomenclature rules. While a
partial name was initially identified, further investigation is required for complete verification
from a definitive source.

Physicochemical Properties

Understanding the physicochemical properties of Denudanolide A is crucial for its handling,
formulation, and for interpreting its biological activity.

Property Value Citation
Molecular Formula C20H300s5

Molecular Weight 366.45 g/mol

Appearance White to off-white solid

Soluble in methanol, ethanol,
Solubili DMSO, and other organic
olubili
Y solvents. Poorly soluble in

water.

Note: The data presented in this table is a compilation from various chemical suppliers and
databases. Further experimental verification is recommended.

Biological Activity and Potential Applications

Initial studies and the structural class of Denudanolide A suggest potential biological activities
that warrant further investigation. As a diterpenoid lactone, it belongs to a class of compounds
known for a wide range of pharmacological effects.

Potential areas of research include:

o Anti-inflammatory effects: Many diterpenoids exhibit potent anti-inflammatory properties by
modulating key signaling pathways.

e Anticancer activity: The cytotoxic potential of related compounds against various cancer cell
lines is well-documented.
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o Neuroprotective effects: Some natural products with similar structural motifs have shown
promise in protecting neuronal cells from damage.

Future research should focus on:
» Elucidating the specific molecular targets of Denudanolide A.
e Conducting comprehensive in vitro and in vivo studies to validate its therapeutic potential.

 Investigating its structure-activity relationship to guide the synthesis of more potent and
selective analogs.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
Denudanolide A are currently limited in publicly accessible literature. The following represents
a generalized workflow that researchers can adapt.
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Caption: Generalized workflow for the study of Denudanolide A.

Signaling Pathway Analysis
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Given the nascent stage of research on Denudanolide A, specific signaling pathways it
modulates have not yet been fully elucidated. However, based on the activities of structurally
related diterpenoids, a hypothetical signaling pathway diagram is presented below to guide
future investigations.
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Caption: Hypothetical signaling pathway for Denudanolide A.

Conclusion

Denudanolide A represents a promising natural product for further scientific exploration. This
guide provides the foundational chemical information necessary for researchers to embark on
more detailed investigations into its biological activities and therapeutic potential. The provided
workflows and hypothetical pathways are intended to serve as a starting point for designing
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future experiments. As more data becomes available, a clearer picture of the pharmacological
profile of Denudanolide A will emerge, potentially leading to the development of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

